5-Nitro-2-(2-naphthylamino)pyridine

• Molecular Formula: C15H11N3O2
• Molecular Weight: 265.27 g/mol
• IUPAC Name: N-naphthalen-2-yl-5-nitropyridin-2-amine
• InChI: InChI=1S/C15H11N3O2/c19-18(20)14-7-8-15(16-10-14)17-13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,16,17)
• InChI Key: ZQAWLQJRGOIICY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)NC3=NC=C(C=C3)[N+](=O)[O-]

Description

5-Nitro-2-(2-naphthylamino)pyridine is a nitropyridine derivative featuring a nitro group at the 5-position and a 2-naphthylamino substituent at the 2-position of the pyridine ring. These features influence reactivity, solubility, and biological activity, as observed in related compounds .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 5-Nitro-2-(2-naphthylamino)pyridine with key analogs based on substituents, melting points, molecular formulas, and spectral

Compound Name	Substituent (Position)	Melting Point (°C)	Molecular Formula	Key Spectral Data (¹H NMR, δ ppm)	HRMS (Calculated)
5-Nitro-2-(thiophen-2-yl)pyridine	Thiophene (2)	170–172	C₉H₆N₂O₂S	9.35 (d, J=2.6 Hz), 7.18 (t, J=4.4 Hz)	229.0042 [M+Na]⁺
5-Nitro-2-(p-tolyl)pyridine	p-Tolyl (2)	Not reported	C₁₂H₁₀N₂O₂	9.46–9.45 (m), 2.44 (s, CH₃)	213.0664 [M-H]⁻
5-Nitro-2-(n-propylamino)pyridine	n-Propylamino (2)	Not reported	C₈H₁₂N₃O₂	Data not provided	MFCD00084819
N-(5-nitro-2-pyridyl)butylamine	Butylamino (2)	Not reported	C₉H₁₃N₃O₂	Data not provided	CAS: 26820-54-2

Key Observations :

• Substituent Effects: Electron-withdrawing groups (e.g., nitro): Enhance electrophilic character, facilitating cycloaddition reactions (e.g., 1,3-dipolar cycloadditions in nitropyridines) . Aromatic vs. alkylamino substituents: Thiophene and p-tolyl groups (aromatic) stabilize via π-stacking, while alkylamino groups (e.g., n-propyl, butyl) increase solubility in organic solvents .
• Melting Points: Higher melting points in aromatic analogs (e.g., 170–172°C for thiophene derivative) compared to alkylamino derivatives suggest stronger intermolecular forces (e.g., van der Waals, π-π interactions) .

Spectroscopic Characterization

• ¹H NMR: Aromatic protons: Downfield shifts (δ 9.35–7.18 ppm) confirm nitro group deshielding effects . Alkylamino protons: Protons adjacent to the amino group (e.g., CH₂ in butylamino) appear upfield (δ 1.0–3.0 ppm, inferred from analogs) .
• HRMS : Accurate mass data validate molecular formulas (e.g., 229.0042 [M+Na]⁺ for thiophene derivative) .